2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-ethyl-N-phenylacetamide
• InChI: InChI=1S/C17H17N3OS/c1-2-20(13-8-4-3-5-9-13)16(21)12-22-17-18-14-10-6-7-11-15(14)19-17/h3-11H,2,12H2,1H3,(H,18,19)
• InChI Key: BXRYXAYGMWYSMM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide, also known as BZT-PhEt, is a chemical compound that has been widely studied for its potential use as a drug. It belongs to the class of benzimidazole derivatives and has been found to possess various pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a key role in neuroplasticity.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a key role in mood regulation. It has also been shown to modulate the activity of GABA receptors, which are involved in anxiety and seizure disorders. 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide has been found to have a low toxicity profile and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a low toxicity profile. It has also been shown to have a wide range of pharmacological effects, making it useful for studying various neurological and psychiatric disorders. However, there are some limitations to using 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide in lab experiments. It has not yet been tested in human clinical trials, and its long-term effects are not fully understood.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide. One area of research is the potential use of 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide as a treatment for depression and anxiety disorders. Another area of research is the potential use of 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide as a cognitive enhancer. Further studies are needed to fully understand the mechanism of action of 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide and its long-term effects. Additionally, studies are needed to determine the optimal dosage and administration route for 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide involves the reaction between 2-mercaptobenzimidazole and N-ethyl-N-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction yields 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide has been extensively studied for its potential use as a drug. It has been found to possess various pharmacological properties, including antidepressant, anxiolytic, and anticonvulsant effects. It has also been shown to have neuroprotective properties and to enhance cognitive function. 2-(1H-benzimidazol-2-ylthio)-N-ethyl-N-phenylacetamide has been tested in various animal models, including mice, rats, and monkeys.